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Compound of Interest

Compound Name: 4-Methylhistamine hydrochloride

Cat. No.: B3156904 Get Quote

Technical Support Center: 4-Methylhistamine
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility, handling, and experimental use of 4-
Methylhistamine hydrochloride.

Solubility Data
The solubility of 4-Methylhistamine hydrochloride can vary between batches and is

influenced by factors such as temperature and the purity of the solvent. The following table

summarizes solubility data from various suppliers.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 20 mg/mL[1][2] ~100.96 mM

Warming and

ultrasonication may be

required to achieve

complete dissolution.

[3] Use freshly opened

DMSO as it is

hygroscopic.

PBS (pH 7.2) 10 mg/mL[1][2] ~50.48 mM

Ensure the pH of the

PBS is 7.2 for optimal

solubility.

Water
Up to 125 mg/mL[3] or

246.8 mg/mL[4]

~631 mM or ~1245

mM

Ultrasonic assistance

may be necessary.[3]

Molecular Weight of 4-Methylhistamine dihydrochloride is approximately 198.1 g/mol .

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of 4-Methylhistamine hydrochloride?

A1: Based on the desired solvent and concentration, weigh the appropriate amount of 4-
Methylhistamine hydrochloride powder.

For DMSO stock solutions: Add the desired volume of fresh DMSO. To aid dissolution, you

can warm the solution gently (e.g., at 37°C) and use an ultrasonic bath.[3]

For PBS (pH 7.2) stock solutions: Add the appropriate volume of PBS (pH 7.2). Ensure the

compound is fully dissolved before use. It is recommended to prepare fresh aqueous

solutions daily.

For Water stock solutions: Add the required volume of purified water. Sonication can aid in

dissolving the compound.[3] For cell-based assays, it is recommended to filter-sterilize the

aqueous stock solution through a 0.22 µm filter before use.
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Q2: How should I store 4-Methylhistamine hydrochloride and its stock solutions?

A2:

Solid Form: Store the solid powder at -20°C for long-term stability (≥ 4 years).[1]

Stock Solutions:

DMSO stock solutions: Aliquot and store at -80°C for up to 6 months, or at -20°C for up to

1 month.[3] Avoid repeated freeze-thaw cycles.

Aqueous (PBS or water) stock solutions: It is highly recommended to prepare these

solutions fresh on the day of use. If short-term storage is necessary, store at 2-8°C for no

longer than 24 hours.

Q3: Can I use 4-Methylhistamine hydrochloride for in vivo studies?

A3: Yes, 4-Methylhistamine hydrochloride has been used in various in vivo animal models.

[5] The route of administration (e.g., intraperitoneal, intravenous) and the formulation will

depend on the specific experimental design.[3][5] A common in vivo formulation may involve

dissolving the compound in a vehicle such as saline.
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Issue Possible Cause Suggested Solution

Compound is not fully

dissolving in DMSO.

- The concentration is too

high.- The DMSO is old or has

absorbed water.- Insufficient

agitation.

- Try warming the solution at

37°C and using an ultrasonic

bath.[3]- Use a fresh,

unopened bottle of anhydrous

DMSO.- Vortex the solution for

a longer period.

Precipitation observed in

aqueous solution.

- The solubility limit in the

aqueous buffer has been

exceeded.- The pH of the

buffer is incorrect.

- Prepare a more dilute

solution.- Ensure the pH of

your PBS is 7.2.- Consider

preparing the stock solution in

DMSO and then diluting it into

your aqueous experimental

medium. Ensure the final

DMSO concentration is low

and compatible with your

assay.

Inconsistent experimental

results.

- Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.-

Inaccurate pipetting.

- Prepare fresh stock solutions

from the solid powder.- Aliquot

stock solutions to avoid

repeated freeze-thaw cycles.

[3]- Calibrate your pipettes

regularly.

Experimental Protocols & Methodologies
Protocol 1: Preparation of a 10 mM Stock Solution in PBS (pH 7.2)

Weighing: Accurately weigh 1.981 mg of 4-Methylhistamine hydrochloride powder.

Dissolving: Add 1 mL of sterile PBS (pH 7.2) to the powder.

Mixing: Vortex the solution until the solid is completely dissolved. If needed, briefly sonicate

the vial.
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Use: Use the solution fresh for your experiment. For cell culture, sterile filter the solution

using a 0.22 µm syringe filter.

Signaling Pathway and Experimental Workflow
4-Methylhistamine is a potent and selective agonist for the histamine H4 receptor (H4R), which

is a G-protein coupled receptor (GPCR). The activation of H4R is primarily coupled to the Gαi/o

subunit, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP

levels. Downstream signaling can also involve the activation of pathways such as PI3K and

MAPK, ultimately modulating immune cell responses.
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Caption: Histamine H4 Receptor Signaling Pathway.
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Caption: General Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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